cis-1,4-Dichloro-2-butene
Cat. No. B023561
CAS RN:
1476-11-5
M. Wt: 124.99 g/mol
InChI Key: FQDIANVAWVHZIR-UPHRSURJSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
“Cis-1,4-Dichloro-2-butene” appears as a clear colorless liquid . It is employed as an intermediate for the production of other chemicals such as in the production of chloroprene . It is also used as a starting material in the production of adiponitrile, butane-1,4-diol, and tetrahydrofuran .
Synthesis Analysis
“Cis-1,4-Dichloro-2-butene” on reaction with sodium amide yields trans-1-chloro-1,3-butadiene . It has been used in the preparation of functionalized 3,5-disubstituted cyclopent-2-enones .Molecular Structure Analysis
The molecular formula of “cis-1,4-Dichloro-2-butene” is C4H6Cl2 . The IUPAC Standard InChI is InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1- .Chemical Reactions Analysis
“Cis-1,4-Dichloro-2-butene” on reaction with sodium amide yields trans-1-chloro-1,3-butadiene . The mechanism of condensation of sulfone-activated methylene compounds with cis-1,4-dichloro-2-butene to yield cyclopentene has been investigated .Physical And Chemical Properties Analysis
“Cis-1,4-Dichloro-2-butene” is denser than water and insoluble in water . Its vapors are heavier than air .Scientific Research Applications
- Application : “cis-1,4-Dichloro-2-butene” is used as an intermediate for the production of other chemicals .
- Application : It is used in the production of chloroprene , a monomer used in the production of synthetic rubber.
Production of Other Chemicals
Production of Chloroprene
Preparation of Functionalized 3,5-Disubstituted Cyclopent-2-enones
Safety And Hazards
Future Directions
“Cis-1,4-Dichloro-2-butene” is employed as an intermediate for the production of other chemicals . It is also used as a starting material in the production of adiponitrile, butane-1,4-diol, and tetrahydrofuran . It is also used in the preparation of functionalized 3,5-disubstituted cyclopent-2-enones .
properties
IUPAC Name |
(Z)-1,4-dichlorobut-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQDIANVAWVHZIR-UPHRSURJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=CCCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C=C\CCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6Cl2 |
Source
|
| Record name | 1,4-DICHLORO-2-BUTENE | |
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DSSTOX Substance ID |
DTXSID3027405 |
Source
|
| Record name | (2Z)-1,4-Dichlorobut-2-ene | |
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Molecular Weight |
124.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals., Colorless liquid with a sweet, pungent odor; [HSDB] Yellowish liquid; [OECD SIDS], Colorless liquid; [HSDB] |
Source
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| Record name | 1,4-DICHLORO-2-BUTENE | |
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| Record name | 1,4-Dichloro-2-butene | |
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| Record name | 1,4-Dichloro-cis-2-butene | |
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Boiling Point |
313 °F at 760 mmHg (USCG, 1999), 152.5 °C, 158 °C |
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Solubility |
Sol in alcohol, ether, acetone, benzene, In water , 580 mg/l @ 25 °C, Miscible with benzene, alc, carbon tetrachloride; immiscible with ethylene glycol and glycerol., Soluble in ether., Water solubility = 580 mg/l at 25 °C |
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| Record name | 1,4-DICHLORO-CIS-2-BUTENE | |
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Density |
1.112 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.188 @ 25 °C/4 °C, 1.1858, Density: 1.183 (technical grade mixture) of cis and trans isomers. |
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Vapor Pressure |
3.0 [mmHg], 4.09 [mmHg], 4.09 mm Hg @ 25 °C, Vapor pressure: 74-76 deg/40 mm 85% technical grade mixture, 3 mm Hg @ 25 °C |
Source
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| Record name | 1,4-Dichloro-2-butene | |
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Product Name |
cis-1,4-Dichloro-2-butene | |
Color/Form |
Colorless liquid | |
CAS RN |
764-41-0, 1476-11-5 |
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| Record name | 1,4-DICHLORO-2-BUTENE | |
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Melting Point |
-54 °F (USCG, 1999), -48 °C, Heat of Vaporization: 4.9201X10+7 J/kmol @ melting point, Surface Tension: 0.045796 Newtons/m @ melting point, 3.5 °C |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
cis-1,4-Dichloro-2-butene
Reactant of Route 2
cis-1,4-Dichloro-2-butene
Reactant of Route 3
cis-1,4-Dichloro-2-butene
Reactant of Route 4
cis-1,4-Dichloro-2-butene
Reactant of Route 5
cis-1,4-Dichloro-2-butene
Reactant of Route 6
cis-1,4-Dichloro-2-butene
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